Cas no 2228205-77-2 (3-amino-2-(1,2-oxazol-3-yl)propan-1-ol)

• Product Name: 3-amino-2-(1,2-oxazol-3-yl)propan-1-ol
• CAS No: 2228205-77-2
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 6004828
• PubChem ID: 165701596
• Update Time: 2025-10-23

3-amino-2-(1,2-oxazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1,2-oxazol-3-yl)propan-1-ol
• 2228205-77-2
• EN300-1807489

• Inchi： 1S/C6H10N2O2/c7-3-5(4-9)6-1-2-10-8-6/h1-2,5,9H,3-4,7H2
• InChI Key： APUDVDDJQGFUKT-UHFFFAOYSA-N
• SMILES： OCC(C1C=CON=1)CN

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 72.3Ų

Additional information on 3-amino-2-(1,2-oxazol-3-yl)propan-1-ol

3-Amino-2-(1,2-Oxazol-3-Yl)Propan-1-Ol: A Comprehensive Overview

The compound 3-amino-2-(1,2-oxazol-3-yl)propan-1-ol, also known by its CAS number 2228205-77-2, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are heterocyclic compounds characterized by a five-membered ring containing two oxygen atoms and one nitrogen atom. The structure of this molecule includes an amino group (-NH₂) attached to the third carbon of a propane chain, with the second carbon substituted by a 1,2-oxazole ring. The hydroxyl group (-OH) is located on the first carbon of the propane chain.

Recent studies have highlighted the importance of oxazolidinones like 3-amino-2-(1,2-oxazol-3-yl)propan-1-ol in drug discovery and development. These compounds have shown promising results in inhibiting various enzymes and proteins associated with diseases such as cancer, neurodegenerative disorders, and infectious diseases. For instance, researchers have reported that this compound exhibits potent anti-inflammatory properties by targeting specific cytokines involved in inflammatory responses.

The synthesis of 3-amino-2-(1,2-Oxazol-3-Yl)Propan-1-Ol involves a multi-step process that typically begins with the preparation of the oxazole ring. This is often achieved through cyclization reactions involving aldehydes or ketones with amino-containing compounds. The subsequent steps involve functional group transformations to introduce the amino and hydroxyl groups at specific positions on the propane chain. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

In terms of pharmacokinetics, 3-amino-substituted oxazolidinones have demonstrated favorable absorption profiles in preclinical models. Studies using animal models have shown that this compound can cross the blood-brain barrier effectively, making it a potential candidate for treating central nervous system disorders. Additionally, its bioavailability has been optimized through various formulation strategies, including controlled-release formulations that ensure sustained drug levels in the body.

The environmental impact of oxazolidinone derivatives like this compound has also been a topic of recent research. Scientists are exploring green chemistry approaches to minimize the ecological footprint of its production and use. For example, biodegradable packaging materials incorporating this compound have been developed to reduce plastic waste. Furthermore, its degradation pathways under different environmental conditions are being studied to assess its long-term effects on ecosystems.

In conclusion, 3-amino-substituted oxazolidinones represent a promising class of compounds with diverse applications in medicine and materials science. As research continues to uncover their full potential, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in modern science.